Cas no 1701679-36-8 (2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-3,5-diene)

2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-3,5-diene structure
1701679-36-8 structure
Product Name:2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-3,5-diene
CAS No:1701679-36-8
MF:C8H13N5
MW:179.222320318222
CID:6360437
PubChem ID:136709356
Update Time:2025-07-09

2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-3,5-diene Chemical and Physical Properties

Names and Identifiers

    • 2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-3,5-diene
    • Pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidine, 1,5,5a,6,7,8,9,9a-octahydro-
    • 2,3,5,7,11-Pentaazatricyclo[7.4.0.0,2,6]trideca-3,5-diene
    • 1701679-36-8
    • EN300-1118873
    • Inchi: 1S/C8H13N5/c1-2-9-3-6-4-10-8-11-5-12-13(8)7(1)6/h5-7,9H,1-4H2,(H,10,11,12)
    • InChI Key: XJJSNNMODMCUIW-UHFFFAOYSA-N
    • SMILES: C12N=CNN1C1CCNCC1CN=2

Computed Properties

  • Exact Mass: 179.11709544g/mol
  • Monoisotopic Mass: 179.11709544g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 54.8Ų

Experimental Properties

  • Density: 1.70±0.1 g/cm3(Predicted)
  • Boiling Point: 292.0±50.0 °C(Predicted)
  • pka: 11.03±0.20(Predicted)

2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-3,5-diene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1118873-0.05g
2,3,5,7,11-pentaazatricyclo[7.4.0.0,2,6]trideca-3,5-diene
1701679-36-8 95%
0.05g
$888.0 2023-10-27
Enamine
EN300-1118873-0.1g
2,3,5,7,11-pentaazatricyclo[7.4.0.0,2,6]trideca-3,5-diene
1701679-36-8 95%
0.1g
$930.0 2023-10-27
Enamine
EN300-1118873-0.25g
2,3,5,7,11-pentaazatricyclo[7.4.0.0,2,6]trideca-3,5-diene
1701679-36-8 95%
0.25g
$972.0 2023-10-27
Enamine
EN300-1118873-0.5g
2,3,5,7,11-pentaazatricyclo[7.4.0.0,2,6]trideca-3,5-diene
1701679-36-8 95%
0.5g
$1014.0 2023-10-27
Enamine
EN300-1118873-1.0g
2,3,5,7,11-pentaazatricyclo[7.4.0.0,2,6]trideca-3,5-diene
1701679-36-8
1g
$1485.0 2023-06-09
Enamine
EN300-1118873-2.5g
2,3,5,7,11-pentaazatricyclo[7.4.0.0,2,6]trideca-3,5-diene
1701679-36-8 95%
2.5g
$2071.0 2023-10-27
Enamine
EN300-1118873-5.0g
2,3,5,7,11-pentaazatricyclo[7.4.0.0,2,6]trideca-3,5-diene
1701679-36-8
5g
$4309.0 2023-06-09
Enamine
EN300-1118873-10.0g
2,3,5,7,11-pentaazatricyclo[7.4.0.0,2,6]trideca-3,5-diene
1701679-36-8
10g
$6390.0 2023-06-09
Enamine
EN300-1118873-1g
2,3,5,7,11-pentaazatricyclo[7.4.0.0,2,6]trideca-3,5-diene
1701679-36-8 95%
1g
$1057.0 2023-10-27
Enamine
EN300-1118873-5g
2,3,5,7,11-pentaazatricyclo[7.4.0.0,2,6]trideca-3,5-diene
1701679-36-8 95%
5g
$3065.0 2023-10-27

Additional information on 2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-3,5-diene

Recent Advances in the Study of 2,3,5,7,11-Pentaazatricyclo[7.4.0.0²,⁶]trideca-3,5-diene (CAS: 1701679-36-8)

The compound 2,3,5,7,11-pentaazatricyclo[7.4.0.0²,⁶]trideca-3,5-diene (CAS: 1701679-36-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by its fused tricyclic framework and multiple nitrogen atoms, exhibits remarkable chemical reactivity and biological activity, making it a promising candidate for drug development and other biomedical applications.

Recent studies have focused on elucidating the synthetic pathways and optimizing the production of this compound. Researchers have reported improved synthetic methods that enhance yield and purity, which are critical for its application in high-throughput screening and further pharmacological studies. The compound's stability under various physiological conditions has also been investigated, providing insights into its potential as a drug scaffold.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2,3,5,7,11-pentaazatricyclo[7.4.0.0²,⁶]trideca-3,5-diene exhibits inhibitory effects on specific enzymatic targets involved in inflammatory and oncogenic pathways. These findings suggest its potential utility in developing novel anti-inflammatory and anticancer agents. Further mechanistic studies are underway to delineate its mode of action and identify potential off-target effects.

Additionally, computational modeling and molecular docking studies have been employed to predict the compound's interactions with various biological macromolecules. These simulations have revealed high binding affinity to several protein targets, corroborating the experimental data and highlighting its versatility as a lead compound in drug discovery.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through comprehensive preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and advance the compound toward therapeutic use.

In conclusion, the ongoing research on 2,3,5,7,11-pentaazatricyclo[7.4.0.0²,⁶]trideca-3,5-diene (CAS: 1701679-36-8) underscores its potential as a valuable tool in chemical biology and medicinal chemistry. Continued exploration of its synthetic, biological, and pharmacological properties will likely yield further insights and open new avenues for therapeutic innovation.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司